Tert-butyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
Tert-butyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
742075-09-8
VCID:
VC0147464
InChI:
InChI=1S/C30H36N2O7/c1-28(2,3)39-27(34)32-14-13-29-24-19-7-8-21(36-5)25(24)38-26(29)20(10-12-30(29,35)22(32)16-19)31(4)23(33)9-6-18-11-15-37-17-18/h6-9,11,15,17,20,22,26,35H,10,12-14,16H2,1-5H3/b9-6+/t20-,22-,26+,29+,30-/m1/s1
SMILES:
CC(C)(C)OC(=O)N1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O)N(C)C(=O)C=CC6=COC=C6
Molecular Formula:
C30H36N2O7
Molecular Weight:
536.6 g/mol
Tert-butyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
CAS No.: 742075-09-8
Reference Standards
VCID: VC0147464
Molecular Formula: C30H36N2O7
Molecular Weight: 536.6 g/mol
![Tert-butyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate - 742075-09-8](/images/no_structure.jpg)
| CAS No. | 742075-09-8 |
|---|---|
| Product Name | Tert-butyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate |
| Molecular Formula | C30H36N2O7 |
| Molecular Weight | 536.6 g/mol |
| IUPAC Name | tert-butyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate |
| Standard InChI | InChI=1S/C30H36N2O7/c1-28(2,3)39-27(34)32-14-13-29-24-19-7-8-21(36-5)25(24)38-26(29)20(10-12-30(29,35)22(32)16-19)31(4)23(33)9-6-18-11-15-37-17-18/h6-9,11,15,17,20,22,26,35H,10,12-14,16H2,1-5H3/b9-6+/t20-,22-,26+,29+,30-/m1/s1 |
| Standard InChIKey | JAZZMBNYLJZYMJ-UUVMSNNQSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N1CC[C@]23[C@@H]4[C@@H](CC[C@]2([C@H]1CC5=C3C(=C(C=C5)OC)O4)O)N(C)C(=O)/C=C/C6=COC=C6 |
| SMILES | CC(C)(C)OC(=O)N1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O)N(C)C(=O)C=CC6=COC=C6 |
| Canonical SMILES | CC(C)(C)OC(=O)N1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O)N(C)C(=O)C=CC6=COC=C6 |
| PubChem Compound | 11180190 |
| Last Modified | Nov 11 2021 |
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